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Compound of Interest

Compound Name: Taurine-13C2

Cat. No.: B1421554

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Taurine-13C2. The following information is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this stable isotope-labeled compound.

Physicochemical and Safety Data

For quick reference, the key quantitative data for Taurine-13C2 is summarized in the tables
below.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula 13C2H7NOsS[1]
Molecular Weight 127.13 g/mol [1][2]
Appearance Solid

Melting Point >300 °C

Isotopic Purity =99 atom % 13C
Chemical Purity >98% (CP)

Table 2: Hazard Identification and Classifications
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Hazard Classification GHS-US
Skin Irritation Category 2[3]
Eye Irritation Category 2A[3]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)[3][4]

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following PPE is mandatory when
handling Taurine-13C2.

Table 3: Required Personal Protective Equipment

PPE Category Item Specification
] Safety Glasses with Side )
Eye Protection ) ANSI Z87.1 compliant[5]
Shields or Goggles
] o Disposable, inspect before
Hand Protection Nitrile Gloves
use[6]
Body Protection Laboratory Coat Standard
_ _ Recommended when handling
Respiratory Protection Dust Mask (e.g., N95)

powder

Operational Protocol: Step-by-Step Handling
Procedure

Follow these steps for the safe handling of Taurine-13C2 in a laboratory setting.
1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated. For handling larger quantities or if there is a risk of
aerosolization, a chemical fume hood is recommended.[7]

» Designate a specific area for handling the compound to prevent cross-contamination.[7]
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o Ensure that an eyewash station and safety shower are readily accessible.[3]

2. Donning Personal Protective Equipment (PPE):

o Before handling the compound, put on all required PPE as specified in Table 3.
3. Weighing and Preparation of Solutions:

» When weighing the solid compound, do so in a draft-shielded balance or a fume hood to
minimize the risk of aerosolization.[7]

e Handle the compound carefully to avoid creating dust.[3]

4. Handling and Experimental Use:

e Avoid contact with skin and eyes.[3]

e Do not eat, drink, or smoke in the laboratory.[7]

e Wash hands thoroughly after handling the compound.[7]

5. Storage:

o Store Taurine-13C2 at room temperature, away from light and moisture.[2][3]
o Keep the container tightly closed in a dry and well-ventilated place.[3]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Taurine-13C2 and any associated waste is crucial to prevent environmental
contamination.

1. Waste Segregation:

o Collect waste containing Taurine-13C2 in a designated, properly labeled, and suitable,
closed container.[3]

2. Disposal of Unused Product:
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e Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]
e The disposal procedures are generally the same as for the unlabeled compound.[7]
3. Contaminated Materials:

» Dispose of contaminated labware (e.g., vials, pipette tips) and PPE (e.g., gloves) as
chemical waste in accordance with local, state, and federal regulations.[7]

4. Spill Decontamination:
« In case of a spill, wear appropriate PPE.[7]

e Sweep up the solid material, taking care not to create dust, and place it in a suitable
container for disposal.[3]

Clean the spill area with soap and water.[7]

Workflow for Safe Handling of Taurine-13C2

The following diagram illustrates the procedural flow for safely handling Taurine-13C2 from
preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Taurine-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421554#personal-protective-equipment-for-
handling-taurine-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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